(1S)-10-Camphorsulfonamide

Description

(1S)-10-Camphorsulfonamide is a sulfonamide derivative of camphor, also known as camphorsulfonic acid (CSA) . CSA is an organosulfur compound that is a strong acid, soluble in water and various organic substances . It is commercially available and can be synthesized by sulfonating camphor with sulfuric acid and acetic anhydride . In pharmaceutical contexts, camphorsulfonic acid may be referred to as camsilate or camsylate .

Camphor sulfonyl benzylamine compounds, featuring a structural combination of benzylamino and camphorsulfonic acid linked by a sulfonamide bond, have demonstrated potential as agents for preventing and treating fungal diseases in agricultural and forestry plants . These compounds exhibit effectiveness against sclerotinia sclerotiorum and rhizoctonia solani . Additionally, research indicates that ferrocene-containing camphor sulfonamides possess antiproliferative activity against breast cancer . Camphorsulfonamide derivatives have also been explored for their antimicrobial properties as quaternary ammonium salts (QASs), showing broad-spectrum action, low toxicity, and persistent efficacy, making them suitable for use as disinfectants and antiseptics .

• CAS No.: 60933-63-3
• Product Name: (1S)-10-Camphorsulfonamide
• Molecular Formula: C₁₀H₁₇NO₃S
• Molecular Weight: 231.31 g/mol
• IUPAC Name: [(1S,4R)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonamide
• Standard InChI: InChI=1S/C10H17NO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3,(H2,11,13,14)/t7-,10-/m1/s1
• Standard InChIKey: SBLUNABTQYDFJM-GMSGAONNSA-N
• SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)N)C
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)N)C
• Synonyms: (1S,4R)-7,7-Dimethyl-2-oxo-bicyclo[2.2.1]heptane-1-methanesulfonamide; 10-Camphorsulfonamide; (+)-Camphorsulfonamide; (1S)-10-Camphorsulfonamide
• PubChem Compound: 676164
• Last Modified: Sep 14 2023